N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-methylpropane-1-sulfonamide

• IUPAC Name: N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2H-1,5-benzoxazepin-7-yl]-2-methylpropane-1-sulfonamide
• InChI: InChI=1S/C20H32N2O4S/c1-14(2)9-10-22-17-11-16(21-27(24,25)12-15(3)4)7-8-18(17)26-13-20(5,6)19(22)23/h7-8,11,14-15,21H,9-10,12-13H2,1-6H3
• InChI Key: CULGOQIPPXBPLJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C2=C(C=CC(=C2)NS(=O)(=O)CC(C)C)OCC(C1=O)(C)C
• Molecular Formula: C20H32N2O4S
• Molecular Weight: 396.5 g/mol

Description

N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-methylpropane-1-sulfonamide is a useful research compound. Its molecular formula is C20H32N2O4S and its molecular weight is 396.55. The purity is usually 95%.
BenchChem offers high-quality N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-methylpropane-1-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-methylpropane-1-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural Optimization for Drug Efficacy

Research efforts have focused on the structural optimization of sulfonamide compounds to enhance their pharmacokinetic properties and efficacy as therapeutic agents. For instance, studies have investigated how minor modifications in the sulfonamide structure can significantly impact a compound's metabolic stability and its ability to interact with biological targets, highlighting the delicate balance between structural design and pharmacological activity (Humphreys et al., 2003).

Synthesis of Heterocyclic Compounds

The sulfonamide group has been utilized in the synthesis of diverse heterocyclic compounds, demonstrating its versatility as a functional group in medicinal chemistry. For example, novel methodologies have been developed for constructing dibenzo[b,f][1,4,5]oxathiazepine 5,5-dioxides and their heterocyclic isosteres, showcasing the sulfonamide group's utility in accessing new chemical spaces and facilitating the discovery of potential therapeutic agents (Sapegin et al., 2016).

Antimicrobial and Antiproliferative Activity

The incorporation of the sulfonamide group into various molecular frameworks has led to the discovery of compounds with significant antimicrobial and antiproliferative activities. This has opened new avenues for the development of sulfonamide-based hybrid compounds as potential treatments for infections and proliferative diseases (El-Gilil, 2019).

Carbonic Anhydrase Inhibition

The sulfonamide group plays a critical role in the inhibition of carbonic anhydrases, a class of enzymes involved in various physiological processes. Research has focused on designing sulfonamide inhibitors targeting specific carbonic anhydrase isozymes, such as those associated with tumors, offering potential therapeutic strategies for cancer treatment (Ilies et al., 2003).